4-Desmethyl-3-methyl Celecoxib-d4
4-Desmethyl-3-methyl Celecoxib-d4
Brand Name:
Vulcanchem
CAS No.:
1346604-72-5
VCID:
VC0124778
InChI:
InChI=1S/C17H14F3N3O2S/c1-11-3-2-4-12(9-11)15-10-16(17(18,19)20)22-23(15)13-5-7-14(8-6-13)26(21,24)25/h2-10H,1H3,(H2,21,24,25)/i5D,6D,7D,8D
SMILES:
CC1=CC(=CC=C1)C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F
Molecular Formula:
C17H14F3N3O2S
Molecular Weight:
385.398
4-Desmethyl-3-methyl Celecoxib-d4
CAS No.: 1346604-72-5
Reference Standards
VCID: VC0124778
Molecular Formula: C17H14F3N3O2S
Molecular Weight: 385.398
| CAS No. | 1346604-72-5 |
|---|---|
| Product Name | 4-Desmethyl-3-methyl Celecoxib-d4 |
| Molecular Formula | C17H14F3N3O2S |
| Molecular Weight | 385.398 |
| IUPAC Name | 2,3,5,6-tetradeuterio-4-[5-(3-methylphenyl)-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide |
| Standard InChI | InChI=1S/C17H14F3N3O2S/c1-11-3-2-4-12(9-11)15-10-16(17(18,19)20)22-23(15)13-5-7-14(8-6-13)26(21,24)25/h2-10H,1H3,(H2,21,24,25)/i5D,6D,7D,8D |
| Standard InChIKey | MPVPOTMPKLOUHZ-KDWZCNHSSA-N |
| SMILES | CC1=CC(=CC=C1)C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F |
| Synonyms | 4-[5-(3-Methylphenyl)-3-trifluoromethyl-1H-pyrazol-1-yl](benzene-d4)sulfonamide; |
| PubChem Compound | 71315782 |
| Last Modified | Nov 11 2021 |
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